Cas no 2034347-60-7 (1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione)

• Product Name: 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione
• CAS No: 2034347-60-7
• MF: C₂₀H₂₄N₆O₃
• MW: 396.442963600159
• CID: 5551974
• Update Time: 2025-10-23

1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-oxo-2-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]ethyl]pyrrolidine-2,5-dione
• 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione

• Inchi： 1S/C20H24N6O3/c27-16-5-6-17(28)25(16)13-18(29)23-9-11-24(12-10-23)20-19-14-3-1-2-4-15(14)22-26(19)8-7-21-20/h7-8H,1-6,9-13H2
• InChI Key： XEXOICOYOVAOBC-UHFFFAOYSA-N
• SMILES： N1(CC(=O)N2CCN(C3C4=C5C(=NN4C=CN=3)CCCC5)CC2)C(=O)CCC1=O

Additional information on 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione

Comprehensive Guide to 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione (CAS No. 2034347-60-7): Properties, Applications, and Market Insights

The compound 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione (CAS No. 2034347-60-7) is a highly specialized chemical entity that has garnered significant attention in the pharmaceutical and biochemical research communities. This comprehensive guide delves into its molecular structure, physicochemical properties, potential applications, and the latest market trends, providing valuable insights for researchers and industry professionals.

With the increasing demand for novel therapeutic agents, compounds like 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione are being extensively studied for their unique pharmacological profiles. The compound's intricate structure, featuring a pyrazino[1,2-b]indazole core and a pyrrolidine-2,5-dione moiety, suggests potential interactions with various biological targets, making it a promising candidate for drug development.

One of the most frequently asked questions in online searches is: "What are the potential therapeutic applications of 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione?" Preliminary research indicates that this compound may exhibit activity against specific enzyme systems, particularly those involved in inflammatory pathways and cellular signaling. Its piperazine and pyrrolidine-dione components are known to contribute to enhanced bioavailability and target specificity, which are critical factors in modern drug design.

From a synthetic chemistry perspective, the preparation of 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione involves multi-step organic transformations, often requiring precise control of reaction conditions to achieve optimal yields. Researchers are particularly interested in optimizing these synthetic routes to facilitate large-scale production while maintaining high purity standards. The compound's CAS No. 2034347-60-7 serves as a unique identifier in chemical databases, enabling efficient tracking of its research history and commercial availability.

In the context of current pharmaceutical trends, there is growing interest in small molecule modulators of protein-protein interactions, and 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione represents an interesting structural class in this regard. Its molecular architecture suggests potential as a scaffold for medicinal chemistry optimization, particularly in areas such as kinase inhibition or GPCR modulation. These applications align with the increasing focus on precision medicine and targeted therapies in the pharmaceutical industry.

The stability and solubility characteristics of 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione are crucial parameters for its potential formulation development. Researchers frequently search for information on "solubility enhancement strategies for complex heterocyclic compounds", and this molecule presents an interesting case study due to its balanced lipophilic-hydrophilic properties. Various salt forms and co-crystals of the compound are being explored to improve its physicochemical properties for potential therapeutic use.

Market analysis reveals that specialty chemicals like 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione are experiencing growing demand in the contract research organization (CRO) sector. Pharmaceutical companies are increasingly outsourcing the synthesis and characterization of such complex molecules to specialized suppliers, creating opportunities for manufacturers with expertise in high-potency active pharmaceutical ingredients (HPAPIs) and novel heterocyclic compounds.

From a regulatory standpoint, compounds with the structural complexity of 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione require thorough characterization to meet the stringent requirements of pharmaceutical development. Analytical methods such as HPLC, LC-MS, and NMR spectroscopy are essential for establishing the compound's purity profile and structural integrity. These aspects are particularly important for researchers searching for "certified reference standards of complex pharmaceutical intermediates".

In conclusion, 1-[2-oxo-2-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)ethyl]pyrrolidine-2,5-dione (CAS No. 2034347-60-7) represents a fascinating subject of study in modern medicinal chemistry. Its unique structural features, combined with potential biological activities, make it a valuable compound for pharmaceutical research and development. As the scientific community continues to explore its properties and applications, this molecule may contribute to the discovery of novel therapeutic agents addressing unmet medical needs.